Cas no 252357-59-8 (tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate)

• Product Name: tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate
• CAS No: 252357-59-8
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• MDL: MFCD25961538
• CID: 1421383
• PubChem ID: 16124898
• Update Time: 2025-05-20

tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate
• t-Butyl 3-(bromomethyl)thiophene-2-carboxylate
• AKOS025395307
• KD-0280
• MFCD25961538
• tert-butyl3-(bromomethyl)thiophene-2-carboxylate
• 252357-59-8
• SCHEMBL632529

• MDL： MFCD25961538
• Inchi： 1S/C10H13BrO2S/c1-10(2,3)13-9(12)8-7(6-11)4-5-14-8/h4-5H,6H2,1-3H3
• InChI Key： VDIFFPQZHNXREW-UHFFFAOYSA-N
• SMILES： BrCC1C=CSC=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate

Introduction to Tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate (CAS No: 252357-59-8)

Tert-Butyl 3-(bromomethyl)thiophene-2-carboxylate, identified by its Chemical Abstracts Service number (CAS No: 252357-59-8), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both a bromomethyl and a tert-butyl ester functional group in its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The tert-butyl group contributes to the steric stability of the molecule, enhancing its resistance to hydrolysis under certain conditions, while the bromomethyl moiety serves as a reactive handle for further functionalization. This dual functionality allows chemists to explore a wide range of synthetic pathways, making Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate a versatile building block in medicinal chemistry. Its applications span from the synthesis of active pharmaceutical ingredients (APIs) to the development of advanced materials with tailored properties.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in drug discovery. The structural motif of thiophene is frequently found in natural products and bioactive molecules, contributing to its pharmacological relevance. For instance, studies have demonstrated that thiophene-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these, Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate has been investigated for its role in constructing more complex scaffolds that mimic natural products with known biological activity.

One of the most compelling aspects of Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The bromomethyl group can be readily transformed into other reactive species such as halides or azides through palladium-catalyzed coupling reactions. These transformations have enabled the construction of biaryl and heteroaryl systems, which are prevalent in many pharmaceuticals. Additionally, the tert-butyl ester group can be hydrolyzed or transesterified to introduce different functional groups, providing further flexibility in molecular design.

The pharmaceutical industry has leveraged these synthetic advantages to develop novel therapeutic agents. For example, researchers have utilized Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate as a precursor in the synthesis of thiophene-based kinase inhibitors, which are critical in targeted cancer therapies. The ability to modify both the thiophene core and the substituents attached to it allows for fine-tuning of biological activity. Recent studies have highlighted its role in generating compounds with enhanced binding affinity and selectivity towards specific protein targets.

Beyond pharmaceuticals, Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate has found applications in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The bromomethyl group facilitates further functionalization through polymerization or grafting techniques, enabling the creation of advanced materials with tailored electronic characteristics. These materials are being explored for applications in flexible electronics, organic photovoltaics, and sensors.

The synthesis of Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate itself is an intriguing challenge that highlights the ingenuity of synthetic chemists. Traditional methods involve multi-step sequences starting from commercially available thiophenes or related precursors. Advances in catalytic systems have streamlined these processes, making it more efficient and scalable. For instance, palladium-catalyzed bromination followed by esterification has been reported as a concise route to this compound. Such improvements not only reduce costs but also minimize waste generation, aligning with green chemistry principles.

Recent research has also explored novel methodologies for the functionalization of thiophenes using Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate as an intermediate. Transition-metal-catalyzed reactions have been particularly fruitful in this regard. For example, copper-catalyzed Miyaura cross-coupling reactions have been employed to introduce various aryl groups onto the thiophene ring. These strategies have expanded the library of thiophene derivatives available for biological evaluation.

The biological activity of derivatives derived from Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate continues to be a focal point of investigation. Computational studies have predicted that modifications at specific positions on the thiophene ring can significantly alter binding interactions with biological targets. Experimental validation of these predictions has led to the discovery of lead compounds with promising therapeutic profiles. The combination of computational modeling and experimental synthesis underscores the interdisciplinary nature of modern drug discovery.

In conclusion,Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate (CAS No: 252357-59-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists seeking to develop novel molecules with tailored properties. As research continues to uncover new methodologies and applications,Tert-butyl 3-(bromomethyl)thiophene-2-carboxylate will undoubtedly remain at the forefront of chemical innovation.